1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone
Overview
Description
1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone is a synthetic compound used in a variety of scientific research applications. It is an organic compound with a molecular weight of 265.2 g/mol and a melting point of 115-118°C. It is a white crystalline solid with a faint odor. In its pure form, this compound is soluble in most organic solvents, such as ethanol and dimethyl sulfoxide (DMSO).
Scientific Research Applications
1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone has a variety of scientific research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of fluorescent probes, which are used in a variety of biological and medical applications. Additionally, it is used in the synthesis of organic catalysts, which are used in a variety of chemical reactions.
Mechanism of Action
1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone acts as a nucleophile in the Grignard reaction, meaning it is able to donate electrons to the reaction. This enables the reaction to proceed, resulting in the formation of the desired product.
Biochemical and Physiological Effects
This compound has not been tested for its biochemical or physiological effects in humans. However, it has been used in a variety of scientific research applications and is not expected to cause any adverse effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone in lab experiments is its low cost and ease of synthesis. Additionally, it is relatively stable and has a wide range of applications. However, it is important to note that this compound can be toxic if ingested or inhaled, and should be handled with care.
Future Directions
There are a variety of potential future directions for 1-(4-Benzyloxy-2-fluoro-5-nitrophenyl)-ethanone. For example, it could be used in the synthesis of other compounds, such as pharmaceuticals, pesticides, and dyes. Additionally, it could be used in the synthesis of fluorescent probes for use in biological and medical applications. Additionally, it could be used in the synthesis of organic catalysts for use in a variety of chemical reactions. Finally, it could be used in the synthesis of other compounds for use in a variety of scientific research applications.
properties
IUPAC Name |
1-(2-fluoro-5-nitro-4-phenylmethoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO4/c1-10(18)12-7-14(17(19)20)15(8-13(12)16)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFVFSFWEASTWOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1F)OCC2=CC=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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